Cas no 1805291-01-3 (Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805291-01-3
• MF: C₁₀H₆BrF₆NO₃
• MW: 382.053963184357
• CID: 4845233
• Update Time: 2025-05-20

Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H6BrF6NO3/c1-20-8(19)7-4(3-11)18-6(9(12,13)14)2-5(7)21-10(15,16)17/h2H,3H2,1H3
• InChI Key： KXUWCRQRYWVGPV-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=C(C=C(C(F)(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate

Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805291-01-3): A Comprehensive Overview

Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805291-01-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate is characterized by the presence of a bromomethyl group, a trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for further investigation in synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance the pharmacological properties of lead molecules. The presence of trifluoromethoxy and trifluoromethyl groups in Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate can significantly influence its biological activity, metabolic stability, and pharmacokinetic properties. These modifications can improve the potency, selectivity, and bioavailability of the compound, which are crucial factors in the development of effective therapeutic agents.

In the context of medicinal chemistry, Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate has been explored as a potential scaffold for the synthesis of novel drugs targeting various diseases. For instance, pyridine derivatives with similar structural features have shown promise in the treatment of cancer, neurodegenerative disorders, and infectious diseases. The bromomethyl group in this compound can serve as a reactive site for further functionalization, enabling the synthesis of a wide range of derivatives with tailored biological activities.

The synthesis of Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been successfully employed to introduce the bromomethyl and trifluoromethoxy groups onto the pyridine ring, providing a robust platform for large-scale synthesis.

In addition to its potential as a drug candidate, Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate has also been studied for its utility as an intermediate in organic synthesis. The versatility of this compound allows it to be used as a building block for the construction of more complex molecules with diverse functionalities. This makes it a valuable tool in the hands of synthetic chemists working on the development of new materials and pharmaceuticals.

The physicochemical properties of Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate have been extensively characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are essential for understanding its reactivity and biological activity.

In terms of safety and handling, it is important to note that while Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure the stability and integrity of the compound.

The future prospects for Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate are promising. Ongoing research efforts are focused on optimizing its chemical structure to enhance its therapeutic potential and develop new applications in various fields. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, with several promising leads already identified for further development.

In conclusion, Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805291-01-3) represents a fascinating example of how complex organic compounds can be designed and synthesized to address unmet medical needs. Its unique chemical structure and versatile reactivity make it an attractive target for further investigation in both academic research and industrial applications. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in advancing the frontiers of medicinal chemistry and pharmaceutical science.